Cas no 2137576-43-1 (1,4-Dibromo-6-fluoro-3-methylisoquinoline)

• Product Name: 1,4-Dibromo-6-fluoro-3-methylisoquinoline
• CAS No: 2137576-43-1
• MF: C₁₀H₆Br₂FN
• MW: 318.967744350433
• CID: 5256898
• Update Time: 2025-10-20

1,4-Dibromo-6-fluoro-3-methylisoquinoline Chemical and Physical Properties

Names and Identifiers

• 1,4-dibromo-6-fluoro-3-methylisoquinoline
• 1,4-Dibromo-6-fluoro-3-methylisoquinoline

• Inchi： 1S/C10H6Br2FN/c1-5-9(11)8-4-6(13)2-3-7(8)10(12)14-5/h2-4H,1H3
• InChI Key： GHEHLYVJIIWYLS-UHFFFAOYSA-N
• SMILES： BrC1C(C)=NC(=C2C=CC(=CC2=1)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 214
• XLogP3: 4.3
• Topological Polar Surface Area: 12.9

Additional information on 1,4-Dibromo-6-fluoro-3-methylisoquinoline

Recent Advances in the Study of 1,4-Dibromo-6-fluoro-3-methylisoquinoline (CAS: 2137576-43-1) and Its Applications in Chemical Biology and Medicine

The compound 1,4-Dibromo-6-fluoro-3-methylisoquinoline (CAS: 2137576-43-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings regarding this compound, focusing on its synthesis, biological activity, and potential use in drug development. Recent studies have highlighted its role as a versatile scaffold for the design of novel inhibitors targeting key enzymes involved in various disease pathways.

One of the most notable advancements in the study of 1,4-Dibromo-6-fluoro-3-methylisoquinoline is its application in the development of kinase inhibitors. Kinases play a crucial role in cellular signaling and are often implicated in cancer and inflammatory diseases. Researchers have successfully modified the core structure of this compound to enhance its selectivity and potency against specific kinase targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1,4-Dibromo-6-fluoro-3-methylisoquinoline exhibited promising inhibitory activity against EGFR (Epidermal Growth Factor Receptor), a well-known oncogenic target.

In addition to its kinase inhibitory properties, 1,4-Dibromo-6-fluoro-3-methylisoquinoline has also been explored for its potential in antimicrobial therapy. A recent study in Bioorganic & Medicinal Chemistry Letters reported that halogenated isoquinoline derivatives, including this compound, displayed significant activity against drug-resistant bacterial strains. The presence of bromine and fluorine atoms in the molecule was found to enhance its interaction with bacterial enzymes, thereby improving its efficacy. These findings suggest that further optimization of this scaffold could lead to the development of new antibiotics to combat rising antimicrobial resistance.

The synthetic routes for 1,4-Dibromo-6-fluoro-3-methylisoquinoline have also been refined in recent years. A 2022 publication in Organic Letters detailed a novel, high-yield method for its synthesis, utilizing palladium-catalyzed cross-coupling reactions. This advancement not only improves the accessibility of the compound for research purposes but also opens up possibilities for large-scale production, should it progress to clinical trials. The study emphasized the importance of optimizing reaction conditions to minimize byproducts and maximize purity, which is critical for pharmaceutical applications.

Despite these promising developments, challenges remain in the clinical translation of 1,4-Dibromo-6-fluoro-3-methylisoquinoline. Pharmacokinetic studies have indicated that the compound exhibits moderate bioavailability, necessitating further structural modifications to improve its drug-like properties. Additionally, toxicity profiles must be thoroughly investigated to ensure safety in therapeutic use. Ongoing research is focused on addressing these limitations, with preliminary data suggesting that prodrug strategies or formulation enhancements could mitigate these issues.

In conclusion, 1,4-Dibromo-6-fluoro-3-methylisoquinoline (CAS: 2137576-43-1) represents a promising candidate for drug discovery, particularly in the areas of oncology and infectious diseases. Its versatile chemical structure allows for diverse modifications, enabling researchers to tailor its properties for specific therapeutic targets. As synthetic methodologies and biological evaluations continue to advance, this compound is poised to play a significant role in the development of next-generation pharmaceuticals. Future studies should prioritize optimizing its pharmacokinetic and safety profiles to facilitate its transition from the laboratory to the clinic.